2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-bromophenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-bromophenyl)acetamide
• InChI: InChI=1S/C11H10BrN5O2S/c12-7-1-3-8(4-2-7)15-9(18)6-20-11-16-14-5-10(19)17(11)13/h1-5H,6,13H2,(H,15,18)
• InChI Key: XVOGYGHPYIZIBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NN=CC(=O)N2N)Br
• Molecular Formula: C11H10BrN5O2S
• Molecular Weight: 356.20 g/mol

Description

The compound “2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-bromophenyl)acetamide” is a derivative of 1,2,4-triazine, which is a type of heterocyclic compound. Heterocyclic compounds are fundamental to biology and medicine, and many pharmaceutical products that mimic natural products with biological activity are heterocyclic in nature.

Molecular Structure Analysis

The compound contains a 1,2,4-triazine ring, which is a six-membered heterocyclic ring with three nitrogen atoms. It also has an acetamide group (-NHCOCH3) and a sulfanyl group (-SH), both of which can participate in various chemical reactions.

Scientific Research Applications

Crystallography and Structural Analysis

The crystallographic analysis of compounds structurally similar to "2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-bromophenyl)acetamide" provides insights into their molecular configurations and potential interactions. For instance, a study focused on the crystal structure of a related compound highlighted its planar configuration and the hydrogen bonding patterns, which could be foundational for understanding interaction mechanisms with biological targets (Fun et al., 2011).

Antimicrobial Activity

Research on sulfanilamide derivatives, including structures akin to "2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-bromophenyl)acetamide," has explored their antimicrobial properties. Studies have synthesized and characterized various derivatives, assessing their activity against bacterial and fungal strains, thus contributing to the development of new antimicrobial agents (Lahtinen et al., 2014).

Antimalarial and Antiviral Research

Compounds with the core structure similar to the one have been investigated for their antimalarial activities. A study conducted computational calculations and molecular docking studies to examine the antimalarial potential of sulfonamide derivatives, providing a foundation for future antimalarial drug development (Fahim & Ismael, 2021).

Cancer Research

The exploration of related compounds in cancer research has shown promising directions. For example, research into novel thiazolidin-4-one derivatives as potential antimicrobial agents also implicates their utility in understanding cancer cell biology and identifying new therapeutic targets (Baviskar et al., 2013).

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties. Its potential biological activities could also be explored, given the known activities of other 1,2,4-triazine derivatives.